Cas no 2034339-41-6 (methyl N-{4-({2,2'-bifuran-5-yl}methyl)sulfamoylphenyl}carbamate)

• Product Name: methyl N-{4-({2,2'-bifuran-5-yl}methyl)sulfamoylphenyl}carbamate
• CAS No: 2034339-41-6
• MF: C₁₇H₁₆N₂O₆S
• MW: 376.383743286133
• CID: 6034209
• PubChem ID: 121019199
• Update Time: 2025-07-02

methyl N-{4-({2,2'-bifuran-5-yl}methyl)sulfamoylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• methyl N-{4-({2,2'-bifuran-5-yl}methyl)sulfamoylphenyl}carbamate
• methyl (4-(N-([2,2'-bifuran]-5-ylmethyl)sulfamoyl)phenyl)carbamate
• methyl N-[4-[[5-(furan-2-yl)furan-2-yl]methylsulfamoyl]phenyl]carbamate
• F6516-0871
• 2034339-41-6
• AKOS026702352
• methyl N-{4-[({[2,2'-bifuran]-5-yl}methyl)sulfamoyl]phenyl}carbamate

• Inchi： 1S/C17H16N2O6S/c1-23-17(20)19-12-4-7-14(8-5-12)26(21,22)18-11-13-6-9-16(25-13)15-3-2-10-24-15/h2-10,18H,11H2,1H3,(H,19,20)
• InChI Key： KZAXAPJFKLHVDQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(=O)OC)(NCC1=CC=C(C2=CC=CO2)O1)(=O)=O

Computed Properties

• Exact Mass: 376.07290741g/mol
• Monoisotopic Mass: 376.07290741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 119Ų

Additional information on methyl N-{4-({2,2'-bifuran-5-yl}methyl)sulfamoylphenyl}carbamate

Comprehensive Overview of Methyl N-{4-({2,2'-Bifuran-5-yl}Methyl)Sulfamoylphenyl}Carbamate (CAS No. 2034339-41-6)

Methyl N-{4-({2,2'-bifuran-5-yl}methyl)sulfamoylphenyl}carbamate (CAS No. 2034339-41-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their bioactive properties. The presence of a bifuran moiety and a carbamate group in its structure makes it a promising candidate for further exploration in drug discovery and crop protection.

In recent years, the demand for novel sulfonamide-based compounds has surged, driven by the need for innovative solutions in antibacterial and antifungal applications. Researchers have particularly focused on derivatives like methyl N-{4-({2,2'-bifuran-5-yl}methyl)sulfamoylphenyl}carbamate due to their enhanced stability and bioavailability. The compound's molecular weight and solubility profile further contribute to its suitability for formulation development, addressing key challenges in modern therapeutics.

The synthesis of CAS No. 2034339-41-6 involves multi-step organic reactions, including sulfonylation and carbamation processes. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its purity and structural integrity. These methods align with the growing emphasis on quality control in chemical manufacturing, a topic frequently searched by professionals in the field.

From an environmental perspective, the biodegradability and ecotoxicological profile of methyl N-{4-({2,2'-bifuran-5-yl}methyl)sulfamoylphenyl}carbamate have become critical discussion points. Regulatory agencies and sustainability-focused industries are increasingly scrutinizing such compounds under frameworks like green chemistry principles. This aligns with global trends toward eco-friendly agrochemicals and sustainable pharmaceuticals, which dominate current scientific discourse.

In the context of intellectual property, CAS No. 2034339-41-6 has been referenced in several patent applications, highlighting its commercial potential. Its applications span enzyme inhibition and receptor modulation, making it relevant to precision medicine initiatives. The compound's structure-activity relationship (SAR) data is frequently queried in academic databases, reflecting the research community's interest in optimizing its performance.

Future directions for methyl N-{4-({2,2'-bifuran-5-yl}methyl)sulfamoylphenyl}carbamate may include nanocarrier delivery systems to enhance its therapeutic efficacy or computational modeling to predict its interactions with biological targets. Such innovations resonate with the rising popularity of AI-driven drug design and computational chemistry tools in both industry and academia.